Cas no 2229656-55-5 (tert-butyl N-(6-amino-2-methylhex-4-en-3-yl)carbamate)

• Product Name: tert-butyl N-(6-amino-2-methylhex-4-en-3-yl)carbamate
• CAS No: 2229656-55-5
• MF: C₁₂H₂₄N₂O₂
• MW: 228.331163406372
• CID: 6282745
• PubChem ID: 165785536
• Update Time: 2025-06-11

tert-butyl N-(6-amino-2-methylhex-4-en-3-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(6-amino-2-methylhex-4-en-3-yl)carbamate
• 2229656-55-5
• EN300-1873173

• Inchi： 1S/C12H24N2O2/c1-9(2)10(7-6-8-13)14-11(15)16-12(3,4)5/h6-7,9-10H,8,13H2,1-5H3,(H,14,15)/b7-6+
• InChI Key： VISOOPKLNAONRF-VOTSOKGWSA-N
• SMILES： O(C(NC(/C=C/CN)C(C)C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 228.183778013g/mol
• Monoisotopic Mass: 228.183778013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-(6-amino-2-methylhex-4-en-3-yl)carbamate

Recent Advances in the Synthesis and Applications of tert-Butyl N-(6-amino-2-methylhex-4-en-3-yl)carbamate (CAS: 2229656-55-5)

The compound tert-butyl N-(6-amino-2-methylhex-4-en-3-yl)carbamate (CAS: 2229656-55-5) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications as a key intermediate in the synthesis of bioactive molecules. Recent studies have focused on optimizing its synthetic pathways, exploring its role in drug discovery, and investigating its potential therapeutic applications. This research brief consolidates the latest findings and advancements related to this compound, providing a comprehensive overview for professionals in the field.

One of the primary areas of research has been the development of efficient synthetic routes for tert-butyl N-(6-amino-2-methylhex-4-en-3-yl)carbamate. A 2023 study published in the Journal of Organic Chemistry demonstrated a novel catalytic asymmetric synthesis method, achieving high enantioselectivity and yield. The method employs a palladium-catalyzed allylic amination followed by a carbamate protection step, offering a scalable and cost-effective approach for industrial applications. The study also highlighted the compound's stability under various reaction conditions, making it a reliable building block for complex molecular architectures.

In the realm of drug discovery, tert-butyl N-(6-amino-2-methylhex-4-en-3-yl)carbamate has been identified as a crucial intermediate in the synthesis of protease inhibitors. A recent preprint on bioRxiv detailed its incorporation into a series of novel inhibitors targeting the SARS-CoV-2 main protease. The study reported that derivatives of this compound exhibited potent inhibitory activity, with IC50 values in the low micromolar range. Molecular docking simulations further revealed favorable binding interactions with the protease active site, suggesting its potential as a scaffold for antiviral drug development.

Beyond its role in synthetic chemistry and drug discovery, this compound has also been explored for its biological activity. A 2024 study in ACS Chemical Biology investigated its effects on cellular signaling pathways, particularly those involving G-protein-coupled receptors (GPCRs). The researchers found that certain analogs of tert-butyl N-(6-amino-2-methylhex-4-en-3-yl)carbamate could modulate GPCR activity, opening new avenues for the development of targeted therapies for neurological disorders. These findings underscore the compound's versatility and its potential to bridge the gap between chemical synthesis and biological applications.

In conclusion, tert-butyl N-(6-amino-2-methylhex-4-en-3-yl)carbamate (CAS: 2229656-55-5) continues to be a compound of significant interest in chemical biology and medicinal chemistry. Recent advancements in its synthesis, coupled with its emerging applications in drug discovery and biological research, highlight its importance as a multifunctional intermediate. Future research is expected to further elucidate its mechanistic roles and expand its utility in the development of novel therapeutics. Professionals in the field are encouraged to stay abreast of these developments, as they may have far-reaching implications for both academic and industrial research.